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Compound of Interest

Compound Name: Efinaconazole

Cat. No.: B1671126 Get Quote

Efinaconazole: A Core Chemical Profile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides the fundamental molecular and physical data for Efinaconazole,

a triazole antifungal agent. The information is presented to support research and development

activities.

Chemical Identity and Properties
Efinaconazole is a member of the triazole class of antifungal compounds.[1] It is specifically

indicated for the topical treatment of onychomycosis.[2] Its mechanism of action involves the

inhibition of sterol 14α-demethylase, an enzyme crucial for the biosynthesis of ergosterol, a key

component of fungal cell membranes.[1][3]

The core chemical and physical properties of Efinaconazole are summarized in the table

below.

Identifier Value Source

Molecular Formula C₁₈H₂₂F₂N₄O PubChem[1], FDA[4]

Molecular Weight 348.39 g/mol
FDA[4], MedKoo

Biosciences[5]

Exact Mass 348.1762 MedKoo Biosciences[5]

CAS Number 164650-44-6 MedKoo Biosciences[5]
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Structural and Chemical Information
The IUPAC name for Efinaconazole is (2R,3R)-2-(2,4-difluorophenyl)-3-(4-

methylidenepiperidin-1-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol.[1]

Below is a conceptual diagram illustrating the relationship between the chemical entity and its

fundamental properties.

Efinaconazole Core Data

Efinaconazole

Molecular Formula
C₁₈H₂₂F₂N₄O

has

Molecular Weight
348.39 g/mol

has

CAS Number
164650-44-6

is identified by
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Core Properties of Efinaconazole

Experimental Protocols
Detailed experimental protocols for the determination of molecular formula and weight typically

involve mass spectrometry and elemental analysis.

3.1 Mass Spectrometry for Molecular Weight and Formula Determination

Objective: To determine the exact mass of the molecule and deduce its elemental

composition.
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Methodology:

A purified sample of Efinaconazole is introduced into a high-resolution mass

spectrometer (e.g., Orbitrap, FT-ICR).

The sample is ionized using a soft ionization technique such as Electrospray Ionization

(ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) to minimize fragmentation.

The mass-to-charge ratio (m/z) of the molecular ion is measured with high precision.

The exact mass obtained is used to calculate the most probable elemental formula using

specialized software that considers the isotopic abundance of elements (C, H, F, N, O).

3.2 Elemental Analysis

Objective: To determine the percentage composition of each element in the compound.

Methodology:

A precisely weighed sample of Efinaconazole is combusted in a controlled oxygen

atmosphere.

The combustion products (CO₂, H₂O, N₂) are separated and quantified using gas

chromatography and thermal conductivity detection.

The percentage of carbon, hydrogen, and nitrogen is calculated from the amounts of their

respective combustion products.

The percentage of oxygen is typically determined by difference. Fluorine content is

determined by specific ion-selective electrode analysis after appropriate sample digestion.

The resulting elemental composition is compared against the theoretical composition

derived from the proposed molecular formula.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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